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Compound of Interest

Compound Name: 2-Ethylhexyl 4-hydroxybenzoate

Cat. No.: B1217064 Get Quote

An In-depth Technical Guide: Toxicological Profile of 2-Ethylhexyl 4-hydroxybenzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Ethylhexyl 4-hydroxybenzoate (CAS: 5153-25-3), also known as Octylparaben or 2-EHHB,

is a synthetic ester of 4-hydroxybenzoic acid and 2-ethylhexanol.[1] It belongs to the paraben

family, a group of chemicals widely used as preservatives in cosmetic, personal care, and

industrial products due to their broad-spectrum antimicrobial properties.[1][2] The branched

alkyl chain of 2-EHHB enhances its hydrophobicity compared to its linear-chain counterparts,

which increases its fat solubility and antimicrobial activity.[1][2][3]

This document provides a comprehensive overview of the toxicological profile of 2-Ethylhexyl
4-hydroxybenzoate, synthesizing available data on its physicochemical properties,

toxicokinetics, and various toxicological endpoints. It is intended to serve as a technical

resource for researchers, scientists, and professionals involved in drug development and

chemical safety assessment.

Physicochemical Properties
The physicochemical properties of a compound are critical for understanding its stability,

solubility, and biological interactions. Key properties for 2-Ethylhexyl 4-hydroxybenzoate are

summarized in Table 1. The compound is poorly soluble in water but soluble in organic
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solvents.[1] It is stable under standard storage conditions but decomposes at high

temperatures.[1]

Table 1: Physicochemical Properties of 2-Ethylhexyl 4-hydroxybenzoate

Property Value Reference

CAS Number 5153-25-3 [1][2][4]

IUPAC Name
2-ethylhexyl 4-

hydroxybenzoate
[4][5]

Synonyms
Octylparaben, 2-EHHB, 2-

Ethylhexylparaben
[1][4][6]

Molecular Formula C₁₅H₂₂O₃ [4]

Molecular Weight 250.33 g/mol [4][5]

Appearance
Clear, colorless to pale yellow

liquid
[4][6]

Boiling Point ~270°C at 50 mmHg [1][2]

Density ~1.035 g/cm³ (Predicted) [2][4]

pKa 8.20 ± 0.15 (Predicted) [2]

LogP 5.292 (Estimated) [2]

Solubility
Poorly soluble in water; soluble

in organic solvents
[1]

Toxicokinetics: Absorption, Distribution,
Metabolism, and Excretion
While specific toxicokinetic studies for 2-Ethylhexyl 4-hydroxybenzoate are limited, the

metabolic fate of alkyl benzoates and other parabens is generally well-understood.

Absorption and Distribution: Due to its lipophilic nature (LogP ~5.29), 2-EHHB is expected to be

absorbed through the skin and the gastrointestinal tract. Following absorption, it would likely
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distribute to fatty tissues.

Metabolism: Like other esters, 2-EHHB is expected to undergo rapid hydrolysis by esterase

enzymes present in the skin and liver. This biotransformation breaks the ester bond, yielding 4-

hydroxybenzoic acid and 2-ethylhexanol.[7] This metabolic pathway is common for parabens

and similar ester compounds. Further metabolism of the breakdown products can occur. For

instance, studies on analogous compounds like 2-ethylhexyl salicylate show subsequent

oxidation and hydroxylation of the 2-ethylhexyl moiety.[8]

Excretion: The primary metabolite, 4-hydroxybenzoic acid, and its conjugates, along with

metabolites of 2-ethylhexanol, are expected to be excreted primarily in the urine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1217064?utm_src=pdf-body-img
https://www.benchchem.com/product/b1217064?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 2-Ethylhexyl 4-hydroxybenzoate | 5153-25-3 | Benchchem [benchchem.com]

2. 2-Ethylhexyl 4-hydroxybenzoate CAS#: 5153-25-3 [m.chemicalbook.com]

3. 2-Ethylhexyl 4-hydroxybenzoate | 5153-25-3 [chemicalbook.com]

4. Buy 2-Ethylhexyl 4-hydroxybenzoate | 5153-25-3 [smolecule.com]

5. 2-Ethylhexyl p-hydroxybenzoate | C15H22O3 | CID 107377 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. 2-Ethylhexyl 4-Hydroxybenzoate | 5153-25-3 | TCI AMERICA [tcichemicals.com]

7. View Attachment [cir-reports.cir-safety.org]

8. Toxicokinetics of 2-ethylhexyl salicylate (EHS) and its seven metabolites in humans after
controlled single dermal exposure to EHS - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Toxicological profile of 2-Ethylhexyl 4-
hydroxybenzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217064#toxicological-profile-of-2-ethylhexyl-4-
hydroxybenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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